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Compound of Interest

Compound Name: 2-Bromobenzamide

Cat. No.: B1207801

Essential Safety and Handling Guide for 2-
Bromobenzamide

For laboratory professionals engaged in research and development, the safe handling and
disposal of chemical reagents like 2-Bromobenzamide are paramount. This guide provides
immediate, essential information, including operational and disposal plans, to ensure the safe
management of this compound.

1. Hazard Identification and Personal Protective Equipment (PPE)

2-Bromobenzamide is classified as a hazardous substance with the potential to cause skin
irritation, serious eye irritation, and respiratory irritation.[1][2][3][4] Therefore, strict adherence
to PPE protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type Specific Recommendations Rationale

Chemical safety goggles
meeting ANSI Z87.1
standards. A face shield should

Eye/Face Protection ] N from dust particles or splashes.
be worn in addition to goggles (2141

To protect against eye irritation

when there is a risk of

splashing.[5]

Chemical-resistant gloves
(e.g., nitrile rubber). A lab coat
) ] must be worn. For tasks with a  To prevent skin irritation upon
Skin Protection ) ) )
higher risk of splashing, a contact.[1][2][4]
chemical-resistant apron is

recommended.[6][7]

A NIOSH-approved respirator

(e.g., N95 dust mask) is ] )
_ _ _ To avoid respiratory tract
) ) necessary if working outside of ) ]
Respiratory Protection -~ ] irritation from inhaling dust.[1]
a certified chemical fume hood
[21[3][4]

or in poorly ventilated areas.[6]

[7]

2. Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Bromobenzamide is provided
below for easy reference.
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Property

Value

CAS Number

4001-73-4[1]

Molecular Formula

C7HsBrNO[2][4]

Molecular Weight

200.03 g/mol [2]

Appearance Solid[4]
Melting Point 160-162 °C
Signal Word Warning[3]

Hazard Statements

Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.[3][4]

3. Operational Plan: Step-by-Step Handling Procedure

All work with 2-Bromobenzamide should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.[6][7] An eyewash station and safety shower

must be readily accessible.[1][4]

Pre-Operational Checks:

Handling Procedure:

Verify that the chemical fume hood is functioning correctly.
Ensure all required PPE is available and in good condition.
Confirm the location of the nearest eyewash station and safety shower.

Have appropriate spill cleanup materials readily available.

e Don the appropriate PPE as outlined in the table above.

o Carefully open the container of 2-Bromobenzamide within the fume hood to avoid

generating dust.
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Weigh the desired amount of the solid using a tared weigh boat or paper.

Transfer the weighed compound to the reaction vessel.

Clean any residual dust from the spatula and weighing area with a damp cloth or paper
towel, and dispose of it as hazardous waste.

Securely close the container of 2-Bromobenzamide.
Post-Handling Procedures:
e Thoroughly clean the work area.

o Properly dispose of all contaminated materials (e.g., weigh boats, gloves) in a designated
hazardous waste container.

e Wash hands thoroughly with soap and water after removing gloves.[1][8]
4. Emergency Procedures

In the event of accidental exposure, immediate action is crucial.
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Exposure Type First-Aid Measures

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[1][8][9][10]
Remove contact lenses if present and easy to
do.[1][8] Seek immediate medical attention.[1][8]

[9]

Eye Contact

Immediately remove contaminated clothing.[1]
[11] Wash the affected area with plenty of soap
and water for at least 15 minutes.[1][6][11] If

Skin Contact

irritation persists, seek medical attention.[1][11]

Move the affected person to fresh air.[1][6][11] If
breathing is difficult, administer oxygen. If

Inhalation breathing has stopped, provide artificial
respiration.[11] Seek immediate medical
attention.[1][6]

Do NOT induce vomiting.[6][12] Rinse the
) mouth with water.[1][8] Never give anything by
Ingestion .
mouth to an unconscious person.[6][12] Seek

immediate medical attention.[1][6][8]

Spill Response: In case of a spill, evacuate the immediate area.[12] Wearing appropriate PPE,
contain the spill using an inert absorbent material and carefully transfer it to a labeled
hazardous waste container.[12] Clean the spill area with a suitable solvent followed by soap
and water.[12] Report the incident to your institution's Environmental Health and Safety (EHS)
department.[12]

5. Disposal Plan

2-Bromobenzamide and any materials contaminated with it should be treated as hazardous
waste.

Step-by-Step Disposal Procedure:
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o Containerization: Ensure the waste is in a clearly labeled, sealed, and non-reactive
container. The label must include the full chemical name. Do not mix with other waste
streams unless explicitly permitted by your institution's EHS department.[7]

o Waste Characterization: Classify the waste as halogenated organic waste, following your
institution's specific guidelines and waste codes.[7]

o Storage Pending Disposal: Store the sealed waste container in a designated, well-ventilated,
and secure hazardous waste accumulation area. This area should be away from
incompatible materials such as strong oxidizing agents and bases.[1][7]

e Arranging for Pickup: Contact your institution's EHS department to schedule the pickup and
disposal of the hazardous waste by a certified vendor.[7]

6. Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of 2-
Bromobenzamide.
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Workflow for Handling 2-Bromobenzamide

Preparation

Pre-Operational Checks
(Fume Hood, PPE, Emergency Equipment)

Don Appropriate PPE

Handling (in [Fume Hood)

Weigh Compound

Transfer to Reaction Vessel

Post-Handling
A

Clean Work Area

Y

Dispose of Contaminated PPE

Waste Disposal

Wash Hands Containerize Waste

Store in Designated Area

Schedule EHS Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2-Bromobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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